Cas no 66619-07-6 (2-(2-chlorophenyl)ethyl acetate)

2-(2-chlorophenyl)ethyl acetate structure
66619-07-6 structure
Product Name:2-(2-chlorophenyl)ethyl acetate
CAS No:66619-07-6
MF:C10H11ClO2
MW:198.646142244339
CID:964282
PubChem ID:346173
Update Time:2025-04-19

2-(2-chlorophenyl)ethyl acetate Chemical and Physical Properties

Names and Identifiers

    • 2-(2-chlorophenyl)ethyl acetate
    • SCHEMBL10499879
    • BHGXKVWFDGTTNP-UHFFFAOYSA-N
    • 66619-07-6
    • DTXSID50323554
    • NSC-404289
    • 2-Chlorophenethyl alcohol, acetate
    • NSC404289
    • Inchi: 1S/C10H11ClO2/c1-8(12)13-7-6-9-4-2-3-5-10(9)11/h2-5H,6-7H2,1H3
    • InChI Key: BHGXKVWFDGTTNP-UHFFFAOYSA-N
    • SMILES: ClC1C=CC=CC=1CCOC(C)=O

Computed Properties

  • Exact Mass: 198.04483
  • Monoisotopic Mass: 198.0447573g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 4
  • Complexity: 170
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 26.3Ų

Experimental Properties

  • PSA: 26.3
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